Cas no 2309191-06-6 (8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 2309191-06-6
• MF: C₁₄H₁₀FN₃OS
• MW: 287.312104701996
• CID: 5325623
• Update Time: 2025-10-31

8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 8-fluoro-2-(methylthio)-3-(3-pyridinyl)-
• 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H10FN3OS/c1-20-14-17-12-10(5-2-6-11(12)15)13(19)18(14)9-4-3-7-16-8-9/h2-8H,1H3
• InChI Key： ILSXDNPGMVUFLU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2F)C(=O)N(C2=CC=CN=C2)C=1SC

Additional information on 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one

Introduction to 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2309191-06-6)

8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2309191-06-6, belongs to the quinazoline derivatives class, which is well-documented for its role in the development of various therapeutic agents. The presence of a fluorine atom, a methylsulfanyl group, and a pyridinyl moiety in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The significance of this compound lies in its potential applications as a lead molecule in drug discovery. Quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of fluorine into the molecular framework often enhances metabolic stability and binding affinity to biological targets, making such compounds attractive for medicinal chemistry applications. In particular, the fluoro substituent can influence the electronic properties of the molecule, thereby modulating its interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the methylsulfanyl group may play a crucial role in stabilizing the active conformation of the molecule upon binding to its target protein. Additionally, the pyridin-3-yl moiety is known to contribute to hydrophobic interactions and π-stacking effects, which are critical for drug-receptor binding affinity. These structural features make 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one a promising candidate for further pharmacological investigation.

In the context of modern drug development, there is a growing emphasis on designing molecules that exhibit selectivity and minimal off-target effects. The unique combination of substituents in this compound suggests that it may interact selectively with specific biological pathways. For instance, quinazoline derivatives have been reported to inhibit kinases, which are key enzymes involved in cell signaling pathways associated with various diseases. The fluoro and methylsulfanyl groups may enhance selectivity by fine-tuning the electronic and steric environment around the binding site.

Experimental studies have begun to explore the pharmacological profile of this compound. Preliminary assays indicate that it demonstrates inhibitory activity against certain enzymes and may exhibit potential therapeutic effects in preclinical models. The exact mechanism of action remains under investigation, but early findings suggest that it could interfere with critical biological processes by modulating enzyme activity or receptor binding. These results are particularly exciting given the increasing demand for novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with fluorination reactions have been employed to construct the desired molecular framework efficiently. The ability to synthesize this compound reliably is crucial for advancing its development into a viable drug candidate.

Regulatory considerations are also an important aspect of bringing such a compound into clinical use. Ensuring compliance with safety and quality standards is essential for any pharmaceutical product under development. Researchers are currently working to optimize synthetic routes while maintaining high purity standards to meet regulatory requirements. This includes rigorous purification techniques and analytical methods to confirm the identity and purity of the final product.

The potential applications of 8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in more complex drug molecules or as a tool compound for biochemical research. For instance, researchers may use this compound to study enzyme mechanisms or develop novel inhibitors targeting specific disease pathways. Such studies can provide valuable insights into disease biology and accelerate the discovery of new treatments.

The future direction of research on this compound will likely involve both computational and experimental approaches. Computational studies will continue to refine our understanding of its interactions with biological targets, while experimental work will focus on validating these predictions in vitro and in vivo. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,8-fluoro-2-(methylsulfanyl)-3-(pyridin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2309191-06-6) represents a promising avenue for pharmaceutical innovation due to its unique structural features and potential biological activity. Its development as a therapeutic agent is supported by ongoing research efforts aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of drug design evolves,fluoro-, methylsulfanyl-, and pyridinyl-containing compounds like this one will continue to play a significant role in shaping future treatments for various diseases.